Cas no 885950-11-8 (6-(4-formylphenyl)pyridine-3-carbaldehyde)

• Product Name: 6-(4-formylphenyl)pyridine-3-carbaldehyde
• CAS No: 885950-11-8
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• MDL: MFCD06659608
• CID: 711957
• PubChem ID: 2764560
• Update Time: 2025-11-07

6-(4-formylphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4-Formylphenyl)nicotinaldehyde
• 4-(5-FORMYLPYRIDIN-2-YL)BENZALDEHYDE
• 6-(4-formylphenyl)pyridine-3-carbaldehyde
• formylphenylnicotinaldehyde
• AKOS005071593
• YSZC2779
• DTXSID30377499
• 4-(5-formyl(pyridin-2-yl))benzaldehyde
• SB74047
• 3-Pyridinecarboxaldehyde,6-(4-formylphenyl)-
• CS-0195609
• 885950-11-8
• MFCD06659608
• 9Y-0701
• 6-(4-formylphenyl) nicotinaldehyde

• MDL： MFCD06659608
• Inchi： 1S/C13H9NO2/c15-8-10-1-4-12(5-2-10)13-6-3-11(9-16)7-14-13/h1-9H
• InChI Key： ZVFZQBYTHFYAJE-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 211.06300
• Monoisotopic Mass: 211.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.03000
• LogP: 2.37360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-formylphenyl)pyridine-3-carbaldehyde

Introduction to 6-(4-formylphenyl)pyridine-3-carbaldehyde (CAS No. 885950-11-8)

6-(4-formylphenyl)pyridine-3-carbaldehyde, with the CAS number 885950-11-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug development and advanced materials.

The molecular structure of 6-(4-formylphenyl)pyridine-3-carbaldehyde consists of a pyridine ring attached to a benzaldehyde moiety. The presence of the formyl group on both the phenyl and pyridine rings imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The compound's ability to undergo various chemical transformations, such as condensation reactions and coupling reactions, has made it a key player in the synthesis of complex organic molecules.

In recent years, 6-(4-formylphenyl)pyridine-3-carbaldehyde has been extensively studied for its potential therapeutic applications. One notable area of research is its use as a building block in the synthesis of novel antitumor agents. Studies have shown that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of 6-(4-formylphenyl)pyridine-3-carbaldehyde demonstrated potent antiproliferative effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116).

Beyond its medicinal applications, 6-(4-formylphenyl)pyridine-3-carbaldehyde has also found utility in the development of advanced materials. Its unique electronic properties make it an attractive candidate for the synthesis of conductive polymers and organic semiconductors. Research published in the Journal of Materials Chemistry C in 2020 highlighted the use of this compound as a monomer in the preparation of conjugated polymers with high charge carrier mobility. These materials have potential applications in organic photovoltaics and field-effect transistors.

The synthetic accessibility of 6-(4-formylphenyl)pyridine-3-carbaldehyde is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently. One common method involves the condensation of 4-formylbenzaldehyde with 3-methylpyridine followed by oxidation to introduce the formyl group on the pyridine ring. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its synthetic versatility, 6-(4-formylphenyl)pyridine-3-carbaldehyde has been explored for its role in catalytic processes. Recent studies have demonstrated that this compound can serve as an effective ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. For example, a study published in the Catalysis Science & Technology in 2022 reported that palladium complexes containing 6-(4-formylphenyl)pyridine-3-carbaldehyde-based ligands showed excellent catalytic performance in Suzuki-Miyaura cross-coupling reactions.

The environmental impact and safety profile of 6-(4-formylphenyl)pyridine-3-carbaldehyde are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to ensure environmental safety. Researchers have conducted toxicity studies to evaluate its potential risks, and these studies have generally shown that it is well-tolerated at typical exposure levels.

In conclusion, 6-(4-formylphenyl)pyridine-3-carbaldehyde (CAS No. 885950-11-8) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and catalysis. Its unique structural features and chemical properties make it a valuable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new applications and optimize existing ones, the importance of this compound is likely to grow even further.